Cas no 1087784-33-5 (2-{1,4-Dimethyl-3,6-dioxo-1H,2H,3H,6H,7H-pyrazolo3,4-bpyridin-5-yl}acetic Acid)

• Product Name: 2-{1,4-Dimethyl-3,6-dioxo-1H,2H,3H,6H,7H-pyrazolo3,4-bpyridin-5-yl}acetic Acid
• CAS No: 1087784-33-5
• MF: C₁₀H₁₁N₃O₄
• MW: 237.212042093277
• CID: 4570706
• Update Time: 2025-05-24

2-{1,4-Dimethyl-3,6-dioxo-1H,2H,3H,6H,7H-pyrazolo3,4-bpyridin-5-yl}acetic Acid Chemical and Physical Properties

Names and Identifiers

• 2-{1,4-Dimethyl-3,6-dioxo-1H,2H,3H,6H,7H-pyrazolo3,4-bpyridin-5-yl}acetic Acid

• Inchi： 1S/C10H11N3O4/c1-4-5(3-6(14)15)9(16)11-8-7(4)10(17)12-13(8)2/h3H2,1-2H3,(H,11,16)(H,12,17)(H,14,15)
• InChI Key： PVQWSVYOYNRFSJ-UHFFFAOYSA-N
• SMILES： C12N(C)NC(=O)C=1C(C)=C(CC(O)=O)C(=O)N2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrazolopyridines

Additional information on 2-{1,4-Dimethyl-3,6-dioxo-1H,2H,3H,6H,7H-pyrazolo3,4-bpyridin-5-yl}acetic Acid

Compound CAS No. 1087784-33-5: 2-{1,4-Dimethyl-3,6-dioxo-1H,2H,3H,6H,7H-pyrazolo[3,4-b]pyridin-5-yl}acetic Acid

The compound with CAS No. 1087784-33-5, known as 2-{1,4-Dimethyl-3,6-dioxo-1H,2H,3H,6H,7H-pyrazolo[3,4-b]pyridin-5-yl}acetic Acid, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound belongs to the class of pyrazolo-pyridine derivatives, which are known for their potential applications in drug discovery and development.

The molecular structure of 2-{1,4-Dimethyl-3,6-dioxo-1H,2H,3H,6H,7H-pyrazolo[3,4-b]pyridin-5-yl}acetic Acid is characterized by a pyrazolo[3,4-b]pyridine core with substituents at positions 1 and 4 (methyl groups) and oxygen atoms at positions 3 and 6 (as part of the dioxo groups). The acetic acid moiety attached at position 5 of the pyrazolo-pyridine ring further enhances its chemical versatility and biological activity potential.

Recent studies have highlighted the biological activity of this compound in various cellular models. For instance, research conducted in 2023 demonstrated its potent antiproliferative effects on cancer cell lines through modulation of key signaling pathways such as the MAPK/ERK pathway. Additionally, this compound has shown promise in neuroprotective applications, particularly in models of neurodegenerative diseases like Alzheimer's disease.

The synthesis of 2-{1,4-Dimethyl-3,6-dioxo-1H,2H,3H